![molecular formula C23H35NO6 B1247578 (E)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodec-2-enamide](/img/structure/B1247578.png)
(E)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodec-2-enamide
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Overview
Description
(E)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodec-2-enamide is a natural product found in Penicillium with data available.
Scientific Research Applications
Synthesis and Chemistry
Heterocyclic Compound Synthesis : The related compound 6,6-Dimethyl-4,8-dioxospiro[2.5]octane-1,1,2,2-tetracarbonitrile has been utilized in synthesizing heterocyclic compounds in the 2,3-dihydrofuran and 5,6,7,8-tetrahydro-4h-chromene series, demonstrating the potential for similar uses of the queried compound (Kayukova et al., 1998).
Chemical Reactions and Transformations : The hydrolysis of a related compound, 6,6-dimethyl-4,8-dioxo-5,7-dioxaspiro[2.5]octane-1,1,2,2-tetracarbonitrile, has been studied, revealing insights into chemical transformation processes that could be applicable to similar compounds (Kayukova et al., 2007).
Material Sciences and Corrosion Inhibition
- Corrosion Inhibition : Spirocyclopropane derivatives, including those related to the queried compound, have been evaluated for their effectiveness as corrosion inhibitors, a property that could be explored in similar compounds for protective applications in materials science (Chafiq et al., 2020).
Biological and Medicinal Chemistry
- Pharmaceutical Synthesis : Related spirocyclic compounds have been investigated in the synthesis of various pharmaceuticals, indicating the potential utility of the queried compound in the development of new drugs or biologically active molecules (Shklyaruck, 2015).
Analytical and Structural Chemistry
Crystal Structure Analysis : The structural analysis of tricyclo[3.3.0.03,7]octanes and related compounds provides insights into the geometrical and electronic properties that can be extrapolated to similar spirocyclic compounds (Siemund et al., 1993).
Stereochemistry Studies : The synthesis and stereochemical analysis of 1-oxa-6-heteraspiro[2.5]octanes offer valuable information on the stereochemical properties, potentially guiding the synthesis and application of related spirocyclic compounds (Satyamurthy et al., 1984).
Photoreactivity and Electrochemistry
Photochemistry : The photorearrangement of 5-alkyl-1-hydroxy-8-oxabicyclo[3.2.1]octa-3,6-dien-2-ones to related compounds provides insights into the photoreactivity that could be applicable to the studied compound (Mori et al., 1988).
Electrochemical Studies : The electrochemical oxidation studies of structurally related compounds, like 7,9-dimethyluric acid, can be useful in understanding the electrochemical behavior of the queried compound (Chen & Dryhurst, 1983).
properties
Molecular Formula |
C23H35NO6 |
---|---|
Molecular Weight |
421.5 g/mol |
IUPAC Name |
(E)-N-[(1R,2'R,3S,3'S,5R,7S)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodec-2-enamide |
InChI |
InChI=1S/C23H35NO6/c1-4-5-6-7-8-13(2)11-14(3)9-10-16(25)24-15-12-23(30-22(15)27)20-18(28-20)17(26)19-21(23)29-19/h9-10,13-15,18-22,27H,4-8,11-12H2,1-3H3,(H,24,25)/b10-9+/t13?,14?,15-,18-,19+,20-,21+,22+,23?/m0/s1 |
InChI Key |
VUFZKMYXIBBYJI-XZFFCROKSA-N |
Isomeric SMILES |
CCCCCCC(C)CC(C)/C=C/C(=O)N[C@H]1CC2([C@@H]3[C@@H](O3)C(=O)[C@@H]4[C@H]2O4)O[C@H]1O |
Canonical SMILES |
CCCCCCC(C)CC(C)C=CC(=O)NC1CC2(C3C(O3)C(=O)C4C2O4)OC1O |
synonyms |
EI 2128-1 EI-2128-1 EI2128-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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